Cas no 2229094-12-4 (methyl 2-hydroxy-5-2-(1-hydroxycyclopropyl)ethylbenzoate)

• Product Name: methyl 2-hydroxy-5-2-(1-hydroxycyclopropyl)ethylbenzoate
• CAS No: 2229094-12-4
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 6228093
• PubChem ID: 165661584
• Update Time: 2025-06-08

methyl 2-hydroxy-5-2-(1-hydroxycyclopropyl)ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-5-2-(1-hydroxycyclopropyl)ethylbenzoate
• EN300-1796713
• methyl 2-hydroxy-5-[2-(1-hydroxycyclopropyl)ethyl]benzoate
• 2229094-12-4

• Inchi： 1S/C13H16O4/c1-17-12(15)10-8-9(2-3-11(10)14)4-5-13(16)6-7-13/h2-3,8,14,16H,4-7H2,1H3
• InChI Key： TXZRBHIRBSBHJN-UHFFFAOYSA-N
• SMILES： OC1(CCC2C=CC(=C(C(=O)OC)C=2)O)CC1

Computed Properties

• Exact Mass: 236.10485899g/mol
• Monoisotopic Mass: 236.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.8Ų

Additional information on methyl 2-hydroxy-5-2-(1-hydroxycyclopropyl)ethylbenzoate

Introduction to Methyl 2-hydroxy-5-2-(1-hydroxycyclopropyl)ethylbenzoate (CAS No. 2229094-12-4)

Methyl 2-hydroxy-5-2-(1-hydroxycyclopropyl)ethylbenzoate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number CAS No. 2229094-12-4, represents a fascinating example of how structural modifications can lead to novel bioactive molecules with potential therapeutic applications. The intricate molecular architecture of this benzoate derivative, characterized by the presence of hydroxyl and cyclopropyl functional groups, makes it a subject of considerable interest for researchers exploring new chemical entities (NCEs).

The< strong>2-hydroxy moiety in the molecular structure of methyl 2-hydroxy-5-2-(1-hydroxycyclopropyl)ethylbenzoate introduces a polar hydrophilic region, which can influence the compound's solubility, bioavailability, and interactions with biological targets. This feature is particularly relevant in drug design, where optimizing solubility and pharmacokinetic properties is crucial for developing effective pharmaceutical agents. Additionally, the< strong>1-hydroxycyclopropyl substituent adds complexity to the molecule, potentially affecting its metabolic stability and binding affinity to biological receptors.

In recent years, there has been a growing interest in the development of bio-based compounds that exhibit enhanced biological activity while maintaining environmental sustainability. Methyl 2-hydroxy-5-2-(1-hydroxycyclopropyl)ethylbenzoate aligns with this trend by incorporating natural-derived structural motifs into its framework. The cyclopropyl group, for instance, is a common structural element found in many natural products and pharmaceuticals, known for its ability to modulate electronic properties and enhance binding interactions. This characteristic makes the compound a promising candidate for further exploration in medicinal chemistry.

The synthesis of methyl 2-hydroxy-5-2-(1-hydroxycyclopropyl)ethylbenzoate involves multi-step organic transformations that highlight the expertise required in modern synthetic chemistry. Key steps typically include the formation of the benzoate core, functionalization with hydroxyl and cyclopropyl groups, and subsequent esterification to introduce the methyl moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to construct complex carbon-carbon bonds efficiently. These synthetic strategies not only showcase the versatility of modern organic chemistry but also underscore the importance of precision in constructing biologically relevant molecules.

One of the most compelling aspects of methyl 2-hydroxy-5-2-(1-hydroxycyclopropyl)ethylbenzoate is its potential as a scaffold for drug discovery. The presence of multiple functional groups provides numerous opportunities for derivatization, allowing chemists to fine-tune physicochemical properties and biological activity. For instance, modifications around the hydroxyl group can introduce additional hydrogen bonding capabilities or alter electronic distribution, while variations on the cyclopropyl ring may enhance metabolic stability or binding affinity. Such flexibility makes this compound an attractive platform for developing novel therapeutic agents.

Recent studies have begun to explore the pharmacological profile of related benzoate derivatives, providing valuable insights into the potential therapeutic applications of compounds like methyl 2-hydroxy-5-2-(1-hydroxycyclopropyl)ethylbenzoate. Research has indicated that certain benzoate analogs exhibit anti-inflammatory, antioxidant, and antimicrobial properties, suggesting that this class of molecules may have broad therapeutic utility. The unique structural features of methyl 2-hydroxy-5-2-(1-hydroxycyclopropyl)ethylbenzoate position it as a promising candidate for further investigation in these areas.

The< strong>CAS No. 2229094-12-4 provides a unique identifier for this compound within scientific literature and regulatory databases, facilitating accurate referencing and communication among researchers. This standardized nomenclature system ensures that researchers worldwide can reliably access and discuss specific chemical entities without ambiguity. The use of CAS numbers is particularly important in pharmaceutical research, where precise identification and characterization of compounds are essential for intellectual property protection, regulatory submissions, and collaborative projects.

In conclusion, methyl 2-hydroxy-5-2-(1-hydroxycyclopropyl)ethylbenzoate represents a significant advancement in the field of bioorganic chemistry and drug discovery. Its complex molecular architecture, characterized by hydroxyl and cyclopropyl functional groups, offers numerous opportunities for structural optimization and biological exploration. As research continues to uncover new therapeutic applications for benzoate derivatives< strong>, compounds like methyl 2-hydroxy-5-2-(1-hydroxycyclopropyl)ethylbenzoate are poised to play a crucial role in shaping future pharmaceutical developments.